Cas no 607351-59-7 (1,3-Benzodioxole, 5-methoxy-4-methyl-)

1,3-Benzodioxole, 5-methoxy-4-methyl-, is a heterocyclic organic compound featuring a benzodioxole core substituted with methoxy and methyl functional groups. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic dioxole ring enhances stability, while the methoxy and methyl groups contribute to reactivity in electrophilic substitution and coupling reactions. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate electronic and steric effects. High purity grades are available, ensuring consistency in research and industrial applications. Proper handling under inert conditions is recommended to maintain stability.

1,3-Benzodioxole, 5-methoxy-4-methyl- structure

607351-59-7 structure

Product Name:1,3-Benzodioxole, 5-methoxy-4-methyl-

CAS No:607351-59-7

MF:C₉H₁₀O₃

MW:166.173902988434

CID:495833

Update Time:2025-10-28

1,3-Benzodioxole, 5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole, 5-methoxy-4-methyl-
- 5-methoxy-4-methyl-1,3-benzodioxole
- Inchi： 1S/C9H10O3/c1-6-7(10-2)3-4-8-9(6)12-5-11-8/h3-4H,5H2,1-2H3
- InChI Key： VHHKIWGXWLYTDO-UHFFFAOYSA-N
- SMILES： COC1C(C)=C2C(OCO2)=CC=1

Computed Properties

Exact Mass: 166.063

Experimental Properties

PSA: 27.69

1,3-Benzodioxole, 5-methoxy-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB602812-250mg	5-Methoxy-4-methylbenzo[d][1,3]dioxole; .	607351-59-7	250mg	€464.10	2024-07-19
abcr	AB602812-500mg	5-Methoxy-4-methylbenzo[d][1,3]dioxole; .	607351-59-7	500mg	€640.10	2024-07-19
abcr	AB602812-1g	5-Methoxy-4-methylbenzo[d][1,3]dioxole; .	607351-59-7	1g	€874.50	2024-07-19

1,3-Benzodioxole, 5-methoxy-4-methyl- Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

Related Categories

Additional information on 1,3-Benzodioxole, 5-methoxy-4-methyl-

Comprehensive Overview of 1,3-Benzodioxole, 5-methoxy-4-methyl- (CAS No. 607351-59-7)

1,3-Benzodioxole, 5-methoxy-4-methyl- (CAS No. 607351-59-7) is a specialized organic compound belonging to the benzodioxole family, which has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound features a methoxy group at the 5-position and a methyl group at the 4-position of the benzodioxole core structure. Its molecular formula is C₉H₁₀O₃, and it is often studied for its role in synthetic chemistry, fragrance formulation, and pharmaceutical intermediates.

In the context of modern research, 1,3-Benzodioxole, 5-methoxy-4-methyl- is frequently discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are increasingly interested in eco-friendly methods to produce such compounds, aligning with global trends toward reducing environmental impact. The compound's structural motif is also relevant to studies on bioactive molecules, as derivatives of benzodioxole are known to exhibit a range of biological activities, including antioxidant and antimicrobial properties.

From an industrial perspective, 1,3-Benzodioxole, 5-methoxy-4-methyl- is valued for its potential use in the flavor and fragrance industry. Its aromatic profile makes it a candidate for creating novel scents or enhancing existing formulations. Additionally, the compound's stability and reactivity make it a useful intermediate in the synthesis of more complex molecules, particularly in the field of fine chemicals.

One of the most frequently searched questions related to this compound is: "What are the applications of 1,3-Benzodioxole derivatives?" This reflects the growing curiosity about its utility beyond academic research. Another common query is: "How is 1,3-Benzodioxole, 5-methoxy-4-methyl- synthesized?" Addressing these questions, recent advancements have focused on catalytic methods and microwave-assisted synthesis to improve yield and efficiency.

The safety profile of 1,3-Benzodioxole, 5-methoxy-4-methyl- is another area of interest. While it is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Researchers often emphasize the importance of material safety data sheets (MSDS) and adherence to Good Laboratory Practices (GLP) when working with this compound.

In summary, 1,3-Benzodioxole, 5-methoxy-4-methyl- (CAS No. 607351-59-7) is a versatile compound with promising applications in multiple industries. Its study aligns with contemporary trends in sustainable chemistry and functional materials, making it a subject of ongoing research and development. As interest in benzodioxole derivatives continues to rise, this compound is likely to remain a focal point for innovation and discovery.